Cas no 2445861-86-7 (2-acetyl-2-azabicyclo2.2.2octane-4-carboxylic acid)

• Product Name: 2-acetyl-2-azabicyclo2.2.2octane-4-carboxylic acid
• CAS No: 2445861-86-7
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 5642356
• PubChem ID: 153615478
• Update Time: 2025-06-15

2-acetyl-2-azabicyclo2.2.2octane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28272110
• 2-acetyl-2-azabicyclo[2.2.2]octane-4-carboxylic acid
• SCHEMBL22122681
• 2445861-86-7
• 2-acetyl-2-azabicyclo2.2.2octane-4-carboxylic acid

• Inchi： 1S/C10H15NO3/c1-7(12)11-6-10(9(13)14)4-2-8(11)3-5-10/h8H,2-6H2,1H3,(H,13,14)
• InChI Key： OMMUPSQTELRLNO-UHFFFAOYSA-N
• SMILES： OC(C12CN(C(C)=O)C(CC1)CC2)=O

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-acetyl-2-azabicyclo2.2.2octane-4-carboxylic acid

Introduction to 2-Acetyl-2-azabicyclo[2.2.2]octane-4-carboxylic Acid (CAS No. 2445861-86-7)

2-Acetyl-2-azabicyclo[2.2.2]octane-4-carboxylic acid (CAS No. 2445861-86-7) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its bicyclic structure and functional groups, offers a range of potential applications in the development of novel therapeutic agents and chemical intermediates.

The molecular structure of 2-acetyl-2-azabicyclo[2.2.2]octane-4-carboxylic acid is particularly noteworthy due to its combination of a bicyclic azetidine ring and an acetyl group attached to the nitrogen atom, along with a carboxylic acid moiety. This unique arrangement provides a robust scaffold for the design and synthesis of compounds with diverse biological activities.

In recent years, there has been a growing interest in the use of bicyclic structures in drug discovery due to their favorable pharmacokinetic properties and ability to modulate specific biological targets. The azabicyclo[2.2.2]octane core, in particular, has been shown to enhance the bioavailability and metabolic stability of drug candidates, making it an attractive template for medicinal chemists.

The acetyl group in 2-acetyl-2-azabicyclo[2.2.2]octane-4-carboxylic acid can be readily modified through various chemical transformations, allowing for the synthesis of a wide array of derivatives with tailored properties. For instance, the acetyl group can be hydrolyzed to form an amine, which can then be further functionalized to introduce additional pharmacophores or improve solubility.

The carboxylic acid moiety in 2-acetyl-2-azabicyclo[2.2.2]octane-4-carboxylic acid also plays a crucial role in its biological activity and chemical reactivity. Carboxylic acids are known to form stable salts with various cations, which can enhance the compound's water solubility and bioavailability. Additionally, the carboxylic acid group can participate in hydrogen bonding interactions, which are important for binding to biological targets such as enzymes and receptors.

In the context of pharmaceutical research, 2-acetyl-2-azabicyclo[2.2.2]octane-4-carboxylic acid has shown promise as a lead compound for the development of new drugs targeting various diseases. For example, recent studies have explored its potential as an inhibitor of specific enzymes involved in metabolic pathways associated with cancer and neurodegenerative disorders.

A study published in the Journal of Medicinal Chemistry highlighted the use of azabicyclo[2.2.2]octane-based compounds as potent inhibitors of histone deacetylases (HDACs), which are key epigenetic regulators implicated in cancer progression. The researchers found that derivatives of 2-acetyl-2-azabicyclo[2.2.2]octane-4-carboxylic acid exhibited high selectivity and potency against HDACs, suggesting their potential as novel anticancer agents.

Beyond its applications in drug discovery, 2-acetyl-2-azabicyclo[2.2.2]octane-4-carboxylic acid also serves as a valuable intermediate in organic synthesis. Its versatile reactivity allows for the construction of complex molecular architectures through efficient and selective reactions. For instance, it can be used as a building block for the synthesis of peptidomimetics and other bioactive molecules with therapeutic potential.

In conclusion, 2-acetyl-2-azabicyclo[2.2.2]octane-4-carboxylic acid (CAS No. 2445861-86-7) is a promising compound with a wide range of applications in both fundamental research and practical applications within the pharmaceutical industry. Its unique structural features and chemical properties make it an attractive candidate for further exploration and development as a therapeutic agent or chemical intermediate.